![molecular formula C17H19FN2OS B4584611 1-(4-fluorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine](/img/structure/B4584611.png)
1-(4-fluorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine
Overview
Description
1-(4-fluorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential use in various scientific research applications.
Mechanism of Action
The exact mechanism of action of 1-(4-fluorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine is not fully understood. However, studies have suggested that this compound may act as a serotonin receptor agonist, which could be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine has a number of biochemical and physiological effects. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which could be responsible for its potential therapeutic effects. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(4-fluorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine in lab experiments is its potential as a therapeutic agent for the treatment of various neurological disorders. However, one of the major limitations of using this compound in lab experiments is its potential toxicity and side effects.
Future Directions
There are several future directions for research on 1-(4-fluorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine. One of the major areas of research is the development of more potent and selective serotonin receptor agonists for the treatment of various neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic effects. Finally, more research is needed to determine the potential toxicity and side effects of this compound.
Scientific Research Applications
1-(4-fluorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine has been studied for its potential use in various scientific research applications. One of the major areas of research has been its potential as a therapeutic agent for the treatment of various neurological disorders such as anxiety and depression. This compound has also been studied for its potential use in the treatment of cancer and other diseases.
properties
IUPAC Name |
[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-(5-methylthiophen-2-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2OS/c1-13-2-7-16(22-13)17(21)20-10-8-19(9-11-20)12-14-3-5-15(18)6-4-14/h2-7H,8-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIBZEKDPPGKGDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)N2CCN(CC2)CC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(4-Fluorobenzyl)piperazin-1-yl](5-methylthiophen-2-yl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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